2-Nitromethyl-cyclohexanecarboxylic acid methyl ester

• Molecular Formula: C9H15NO4
• Molecular Weight: 201.22 g/mol
• IUPAC Name: methyl 2-(nitromethyl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C9H15NO4/c1-14-9(11)8-5-3-2-4-7(8)6-10(12)13/h7-8H,2-6H2,1H3
• InChI Key: OFOHASCIFWEPIY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCCC1C[N+](=O)[O-]

Description

2-Nitromethyl-cyclohexanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C9H15NO4 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of cyclohex-1-enecarboxylic acid methyl ester 1 (5.15 g; 36.7 mmol), tetrabutyl ammonium fluoride (55.10 mL; 1 M in THF; 55.1 mmol) and nitromethane (3.97 mL; 73.5 mmol) in tetrahydrofuran (60 mL) was heated to reflux for 4 hours. After cooling to room temperature, the reaction mixture was diluted with diethyl ether (500 mL), washed with 2N HCl (2×100 mL) and then with brine (2×100 mL). The phases were separated. The organic phase was dried over MgSO4 and concentrated in vacuo. The crude mixture was purified over silica gel chromatography (EtOAc/heptane 1:4) to give 2 (5.46 g; cis and trans isomers; 73%) as a pale yellow liquid.